Cas no 823802-11-5 (Benzenamine, N-(3,5-difluorophenyl)-2,4-difluoro-)

• Product name: Benzenamine, N-(3,5-difluorophenyl)-2,4-difluoro-
• CAS No: 823802-11-5
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 692825
• PubChem ID: 71418924

Benzenamine, N-(3,5-difluorophenyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(3,5-difluorophenyl)-2,4-difluoro-
• N-(3,5-difluorophenyl)-2,4-difluoroaniline
• 823802-11-5
• DTXSID80838207

• Inchi： InChI=1S/C12H7F4N/c13-7-1-2-12(11(16)6-7)17-10-4-8(14)3-9(15)5-10/h1-6,17H
• InChI Key： AUZGWTYTRXFDTL-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1F)F)NC2=CC(=CC(=C2)F)F

Computed Properties

• Exact Mass: 241.05146188g/mol
• Monoisotopic Mass: 241.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų